Cas no 52-72-2 ((2beta,3alpha,5alpha)-3-hydroxy-2-(morpholin-4-yl)androstan-17-one)

• Product name: (2beta,3alpha,5alpha)-3-hydroxy-2-(morpholin-4-yl)androstan-17-one
• CAS No: 52-72-2
• MF: C₂₃H₃₇NO₃
• MW: 375.54478
• CID: 1579248
• PubChem ID: 5854

(2beta,3alpha,5alpha)-3-hydroxy-2-(morpholin-4-yl)androstan-17-one Chemical and Physical Properties

Names and Identifiers

• (2beta,3alpha,5alpha)-3-hydroxy-2-(morpholin-4-yl)androstan-17-one
• 52-72-2
• 3-alpha-Hydroxy-2-beta-morpholino-5-alpha-androstan-17-one
• BRN 1597989
• 5-alpha-ANDROSTAN-17-ONE, 3-alpha-HYDROXY-2-beta-MORPHOLINO-
• Androstan-17-one, 3-hydroxy-2-(4-morpholinyl)-, (2-beta,3-alpha,5-alpha)-
• DTXSID50966324
• 3-Hydroxy-2-(morpholin-4-yl)androstan-17-one

• Inchi： InChI=1S/C23H37NO3/c1-22-8-7-18-16(17(22)5-6-21(22)26)4-3-15-13-20(25)19(14-23(15,18)2)24-9-11-27-12-10-24/h15-20,25H,3-14H2,1-2H3/t15-,16-,17-,18-,19-,20-,22-,23-/m0/s1
• InChI Key： KFWLDVAUZFLXMB-UZBJCSTBSA-N
• SMILES： CC12CCC3C(C1CCC2=O)CCC4C3(CC(C(C4)O)N5CCOCC5)C

Computed Properties

• Exact Mass: 375.27751
• Monoisotopic Mass: 375.27734404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77